Cas no 1261825-11-9 (2,4'-Dichloro-2'-(difluoromethyl)propiophenone)

• Product Name: 2,4'-Dichloro-2'-(difluoromethyl)propiophenone
• CAS No: 1261825-11-9
• MF: C₁₀H₈Cl₂F₂O
• MW: 253.072728157043
• CID: 4985961
• Update Time: 2025-10-18

2,4'-Dichloro-2'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2,4'-Dichloro-2'-(difluoromethyl)propiophenone

• Inchi： 1S/C10H8Cl2F2O/c1-5(11)9(15)7-3-2-6(12)4-8(7)10(13)14/h2-5,10H,1H3
• InChI Key： ZYEGTHLKKKJNHY-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=CC=1C(F)F)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 2,4'-Dichloro-2'-(difluoromethyl)propiophenone

Introduction to 2,4'-Dichloro-2'-(difluoromethyl)propiophenone (CAS No: 1261825-11-9)

2,4'-Dichloro-2'-(difluoromethyl)propiophenone, identified by the Chemical Abstracts Service Number (CAS No) 1261825-11-9, is a significant compound in the realm of organic synthesis and pharmaceutical development. This heterocyclic ketone features a unique structural framework that has garnered considerable attention from researchers due to its versatile reactivity and potential applications in medicinal chemistry. The presence of both chlorine and fluorine substituents enhances its utility as an intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure consists of a benzophenone core substituted with two chlorine atoms at the 2 and 4 positions, and a difluoromethyl group at the 2' position. This arrangement imparts distinct electronic properties, making it a valuable precursor in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many biologically active molecules. The electron-withdrawing nature of the chlorine and fluorine atoms also influences the compound's reactivity, facilitating various functionalization strategies that are essential for drug discovery.

In recent years, 2,4'-Dichloro-2'-(difluoromethyl)propiophenone has been explored in the synthesis of kinase inhibitors, a class of drugs that target aberrant signaling pathways in cancer and inflammatory diseases. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable moiety in drug design. Studies have demonstrated its utility in generating analogs of known kinase inhibitors, where modifications around the benzophenone core can fine-tune pharmacological properties. The dichloro substitution pattern further allows for selective functionalization, enabling the introduction of additional pharmacophores without compromising structural integrity.

Moreover, this compound has found applications in materials science, particularly in the synthesis of liquid crystals and organic semiconductors. The rigid aromatic system combined with electron-withdrawing groups promotes ordered molecular packing, which is critical for applications in display technologies and photovoltaic devices. Researchers have leveraged its reactivity to develop novel liquid crystal phases with enhanced thermal stability and optical properties. The ability to incorporate fluorine atoms also contributes to improved chemical resistance and environmental stability, making it an attractive candidate for advanced material formulations.

The pharmaceutical industry has been particularly interested in exploring derivatives of 2,4'-Dichloro-2'-(difluoromethyl)propiophenone as potential antiviral agents. The structural motif is reminiscent of natural products that exhibit antiviral activity, prompting investigations into its derivatives as inhibitors of viral proteases and polymerases. Preliminary studies have shown promising results in vitro, where modified analogs demonstrate inhibitory effects against certain viral strains. The chlorine atoms provide handles for further derivatization, allowing chemists to optimize potency and selectivity while maintaining bioavailability.

Recent advancements in computational chemistry have also highlighted the significance of 2,4'-Dichloro-2'-(difluoromethyl)propiophenone as a scaffold for virtual screening campaigns. High-throughput docking simulations have identified novel scaffolds based on this compound that show potential interactions with biological targets relevant to neurological disorders. The combination of computational methods with experimental validation has accelerated the discovery pipeline for new drug candidates. The compound's well-documented synthetic pathways further facilitate rapid access to libraries of derivatives for screening purposes.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated, and 2,4'-Dichloro-2'-(difluoromethyl)propiophenone exemplifies this trend. Fluorine atoms can modulate drug properties such as lipophilicity, metabolic stability, and binding affinity at target proteins. The presence of multiple fluorine atoms enhances these effects, making it a preferred choice for designing next-generation therapeutics. Current research is focused on expanding synthetic methodologies to incorporate fluorine more efficiently into complex molecular architectures while maintaining high yields and purity standards.

In conclusion, 2,4'-Dichloro-2'-(difluoromethyl)propiophenone (CAS No: 1261825-11-9) represents a versatile building block with broad applications across multiple scientific disciplines. Its unique structural features make it indispensable in pharmaceutical synthesis, material science, and advanced chemical research. As our understanding of molecular interactions deepens and new synthetic techniques emerge, this compound will continue to play a pivotal role in innovation-driven research efforts aimed at addressing global challenges in health care and technology.